(5S)-2-[2-(4-Bromophenyl)sulfonylethyl]-N-[(4-carbamimidoylcyclohexyl)methyl]-1,3-dioxo-5,8-dihydro-[1,2,4]triazolo[1,2-a]pyridazine-5-carboxamide
(5S)-2-[2-(4-Bromophenyl)sulfonylethyl]-N-[(4-carbamimidoylcyclohexyl)methyl]-1,3-dioxo-5,8-dihydro-[1,2,4]triazolo[1,2-a]pyridazine-5-carboxamide
Brand Name:
Vulcanchem
CAS No.:
14291-02-2
VCID:
VC0076381
InChI:
InChI=1S/C23H29BrN6O5S/c24-17-7-9-18(10-8-17)36(34,35)13-12-28-22(32)29-11-1-2-19(30(29)23(28)33)21(31)27-14-15-3-5-16(6-4-15)20(25)26/h1-2,7-10,15-16,19H,3-6,11-14H2,(H3,25,26)(H,27,31)/t15?,16?,19-/m0/s1
SMILES:
C1CC(CCC1CNC(=O)C2C=CCN3N2C(=O)N(C3=O)CCS(=O)(=O)C4=CC=C(C=C4)Br)C(=N)N
Molecular Formula:
C23H29BrN6O5S
Molecular Weight:
581.5 g/mol
(5S)-2-[2-(4-Bromophenyl)sulfonylethyl]-N-[(4-carbamimidoylcyclohexyl)methyl]-1,3-dioxo-5,8-dihydro-[1,2,4]triazolo[1,2-a]pyridazine-5-carboxamide
CAS No.: 14291-02-2
Main Products
VCID: VC0076381
Molecular Formula: C23H29BrN6O5S
Molecular Weight: 581.5 g/mol
![(5S)-2-[2-(4-Bromophenyl)sulfonylethyl]-N-[(4-carbamimidoylcyclohexyl)methyl]-1,3-dioxo-5,8-dihydro-[1,2,4]triazolo[1,2-a]pyridazine-5-carboxamide - 14291-02-2](/images/no_structure.jpg)
| CAS No. | 14291-02-2 |
|---|---|
| Product Name | (5S)-2-[2-(4-Bromophenyl)sulfonylethyl]-N-[(4-carbamimidoylcyclohexyl)methyl]-1,3-dioxo-5,8-dihydro-[1,2,4]triazolo[1,2-a]pyridazine-5-carboxamide |
| Molecular Formula | C23H29BrN6O5S |
| Molecular Weight | 581.5 g/mol |
| IUPAC Name | (5S)-2-[2-(4-bromophenyl)sulfonylethyl]-N-[(4-carbamimidoylcyclohexyl)methyl]-1,3-dioxo-5,8-dihydro-[1,2,4]triazolo[1,2-a]pyridazine-5-carboxamide |
| Standard InChI | InChI=1S/C23H29BrN6O5S/c24-17-7-9-18(10-8-17)36(34,35)13-12-28-22(32)29-11-1-2-19(30(29)23(28)33)21(31)27-14-15-3-5-16(6-4-15)20(25)26/h1-2,7-10,15-16,19H,3-6,11-14H2,(H3,25,26)(H,27,31)/t15?,16?,19-/m0/s1 |
| Standard InChIKey | CAGDDDRYEVLPOJ-RJYAGPCLSA-N |
| Isomeric SMILES | C1CC(CCC1CNC(=O)[C@@H]2C=CCN3N2C(=O)N(C3=O)CCS(=O)(=O)C4=CC=C(C=C4)Br)C(=N)N |
| SMILES | C1CC(CCC1CNC(=O)C2C=CCN3N2C(=O)N(C3=O)CCS(=O)(=O)C4=CC=C(C=C4)Br)C(=N)N |
| Canonical SMILES | C1CC(CCC1CNC(=O)C2C=CCN3N2C(=O)N(C3=O)CCS(=O)(=O)C4=CC=C(C=C4)Br)C(=N)N |
| PubChem Compound | 444743 |
| Last Modified | Nov 11 2021 |
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